Cas no 1025535-91-4 (LHASHNXDORHBRZ-UHFFFAOYSA-N)

• Product Name: LHASHNXDORHBRZ-UHFFFAOYSA-N
• CAS No: 1025535-91-4
• MF: C₁₂H₁₃ClN₂O₄S
• MW: 316.760620832443
• MDL: MFCD00170847
• CID: 5230098
• Update Time: 2026-03-07

LHASHNXDORHBRZ-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• LHASHNXDORHBRZ-UHFFFAOYSA-N
• Cyclopropanecarboxylic acid, [2-[(4-chlorophenyl)sulfonyl]-1-iminoethyl]azanyl ester

• MDL： MFCD00170847
• Inchi： 1S/C12H13ClN2O4S/c13-9-3-5-10(6-4-9)20(17,18)7-11(14)15-19-12(16)8-1-2-8/h3-6,8H,1-2,7H2,(H2,14,15)
• InChI Key： LHASHNXDORHBRZ-UHFFFAOYSA-N
• SMILES： C1(C(ONC(=N)CS(C2=CC=C(Cl)C=C2)(=O)=O)=O)CC1

Additional information on LHASHNXDORHBRZ-UHFFFAOYSA-N

Comprehensive Analysis of CAS No. 1025535-91-4 and LHASHNXDORHBRZ-UHFFFAOYSA-N: Properties, Applications, and Industry Trends

The chemical compound identified by CAS No. 1025535-91-4 and the InChIKey LHASHNXDORHBRZ-UHFFFAOYSA-N has garnered significant attention in pharmaceutical and material science research. This unique identifier represents a specialized molecule with potential applications in drug discovery, agrochemicals, and advanced materials. As researchers increasingly focus on structure-activity relationships (SAR) and molecular docking studies, compounds like this have become crucial for developing novel therapeutics and functional materials.

Recent advancements in computational chemistry and high-throughput screening technologies have made CAS No. 1025535-91-4 particularly interesting for virtual screening campaigns. The compound's structural features, as indicated by its InChIKey LHASHNXDORHBRZ-UHFFFAOYSA-N, suggest potential interactions with biological targets relevant to various disease pathways. This aligns with current industry trends toward personalized medicine and targeted drug delivery systems, where precise molecular recognition is paramount.

The physicochemical properties of 1025535-91-4 make it suitable for formulation development in the pharmaceutical sector. Its molecular weight, logP value, and hydrogen bond donor/acceptor count fall within ranges that typically indicate good drug-likeness according to Lipinski's Rule of Five. These characteristics are frequently searched by medicinal chemists optimizing lead compounds for improved bioavailability and metabolic stability.

In material science applications, the LHASHNXDORHBRZ-UHFFFAOYSA-N compound shows promise for developing organic electronic materials. Its conjugated system and functional groups suggest potential utility in organic photovoltaics (OPV) or organic light-emitting diodes (OLEDs) - areas experiencing rapid growth due to the demand for flexible and sustainable electronics. Researchers are particularly interested in how such compounds might contribute to improved charge carrier mobility and device efficiency.

The synthesis and characterization of CAS 1025535-91-4 involve advanced techniques that are currently trending in chemical research. Modern flow chemistry approaches and catalytic asymmetric synthesis methods may offer more efficient routes to this compound compared to traditional batch processes. Analytical techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are essential for quality control, reflecting the industry's emphasis on process analytical technology (PAT) in chemical manufacturing.

From a regulatory perspective, compounds like LHASHNXDORHBRZ-UHFFFAOYSA-N must be evaluated for their environmental fate and ecotoxicological profile, especially considering growing concerns about green chemistry principles and sustainable chemical design. The OECD guidelines for chemical testing provide frameworks for assessing such properties, which are increasingly important to both regulators and environmentally conscious consumers.

Intellectual property considerations surrounding 1025535-91-4 reflect broader trends in chemical patenting strategies. The compound's potential applications may be covered by various patent families, highlighting the importance of thorough freedom-to-operate analyses before commercial development. This aspect is particularly relevant given the pharmaceutical industry's focus on generic drug development and biosimilars in recent years.

The commercial availability of CAS No. 1025535-91-4 through specialty chemical suppliers indicates growing market interest. Pricing and availability data for such compounds are frequently searched by procurement specialists, reflecting the importance of supply chain resilience in the chemical industry. The development of just-in-time inventory systems and digital procurement platforms has transformed how research chemicals are sourced globally.

Future research directions for LHASHNXDORHBRZ-UHFFFAOYSA-N may involve exploring its potential in emerging fields like proteolysis targeting chimeras (PROTACs) or molecular glues - two areas revolutionizing drug discovery. The compound's structural features might make it suitable as a warhead or linker component in these innovative therapeutic modalities, which are currently among the most searched topics in medicinal chemistry.

In conclusion, CAS No. 1025535-91-4 (LHASHNXDORHBRZ-UHFFFAOYSA-N) represents an intriguing chemical entity with diverse potential applications. Its study intersects with multiple cutting-edge research areas, from computer-aided drug design to green materials development. As the scientific community continues to explore its properties and applications, this compound may contribute to significant advancements in both healthcare and sustainable technologies.